Cas no 1401668-52-7 ((S)-2-Amino-1-[(R)-3-(isopropyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one)

(S)-2-Amino-1-[(R)-3-(isopropyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one is a chiral compound featuring a pyrrolidine scaffold with an isopropyl-methyl-amino substituent and an amino-propanone moiety. Its stereochemically defined structure enhances selectivity in pharmaceutical and chemical applications, particularly in asymmetric synthesis and drug development. The presence of both amino and carbonyl functional groups allows for versatile reactivity, making it a valuable intermediate in the synthesis of bioactive molecules. The isopropyl-methyl-amino group contributes to improved lipophilicity and metabolic stability, while the rigid pyrrolidine ring enhances conformational control. This compound is suitable for research in medicinal chemistry, particularly for targeting receptor-specific interactions or enzyme inhibition. High purity and precise stereochemistry ensure reproducibility in advanced synthetic applications.
(S)-2-Amino-1-[(R)-3-(isopropyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one structure
1401668-52-7 structure
Product Name:(S)-2-Amino-1-[(R)-3-(isopropyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one
CAS No:1401668-52-7
MF:C11H23N3O
MW:213.31982254982
CID:2158654
Update Time:2025-05-28

(S)-2-Amino-1-[(R)-3-(isopropyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one Chemical and Physical Properties

Names and Identifiers

    • (S)-2-amino-1-[(r)-3-(isopropyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one
    • (S)-2-Amino-1-((R)-3-(isopropyl(methyl)amino)pyrrolidin-1-yl)propan-1-one
    • AM97924
    • (S)-2-Amino-1-[(R)-3-(isopropylmethylamino)pyrrolidin-1-yl]propan-1-one
    • (S)-2-Amino-1-[(R)-3-(isopropyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one
    • Inchi： 1S/C11H23N3O/c1-8(2)13(4)10-5-6-14(7-10)11(15)9(3)12/h8-10H,5-7,12H2,1-4H3/t9-,10+/m0/s1
    • InChI Key： IFBTYPAODSZQII-VHSXEESVSA-N
    • SMILES： O=C([C@H](C)N)N1CC[C@H](C1)N(C)C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Topological Polar Surface Area: 49.6

(S)-2-Amino-1-[(R)-3-(isopropyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
085320-500mg
S)-2-Amino-1-[(R)-3-(isopropyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one
 1401668-52-7
500mg
 ￡755.00 2022-03-01

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